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Compound of Interest

Compound Name: A-77003

Cat. No.: B1664747 Get Quote

For laboratory personnel engaged in research and development, the proper handling and

disposal of chemical compounds are paramount to ensuring a safe working environment and

regulatory compliance. This document provides essential information regarding the disposal of

A-77003, an HIV-1 protease inhibitor.

Chemical Identification
While a specific Safety Data Sheet (SDS) for A-77003 is not publicly available, the following

identifiers have been established for this compound:

Identifier Value

Common Name A-77003

Synonym Abbott 77003[1]

Chemical Class Antiretroviral agent, HIV-1 Protease Inhibitor[2]

CAS Number 134878-17-4[2]

IUPAC Name

L-Altritol, 1,2,5,6-tetradeoxy-2,5-bis(((2S)-3-

methyl-2-(((methyl(2-

pyrimidinylmethyl)amino)carbonyl)amino)-1-

oxobutyl)amino)-1,6-diphenyl-[1]
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Proper Disposal Procedures for A-77003
As A-77003 is a potent, biologically active compound intended for research use, it must be

treated as hazardous chemical waste. The following procedural steps provide a general

guideline for its proper disposal. Note: All laboratory personnel must adhere to their institution's

specific Environmental Health and Safety (EHS) protocols and local, state, and federal

regulations.

Step 1: Waste Segregation and Collection

Solid Waste:

Collect any solid A-77003, contaminated personal protective equipment (PPE) such as

gloves and lab coats, and other contaminated materials (e.g., weigh boats, contaminated

bench paper) in a designated, clearly labeled hazardous waste container.

The container should be made of a compatible material, be in good condition, and have a

secure lid.

Label the container with "Hazardous Waste," the full chemical name, and any known

hazard characteristics (e.g., "Toxic," "Biologically Active").

Liquid Waste:

Collect solutions containing A-77003 in a designated, leak-proof hazardous waste

container.

Ensure the container is compatible with the solvents used.

Do not mix incompatible waste streams.

Label the container with "Hazardous Waste," the full chemical names of all components

(including solvents), and their approximate concentrations.

Step 2: Storage of Chemical Waste

Store waste containers in a designated, well-ventilated, and secure satellite accumulation

area.
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Ensure containers are kept closed except when adding waste.

Provide secondary containment to prevent spills.

Step 3: Scheduling Waste Pickup

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Do not dispose of A-77003 down the drain or in the regular trash.

Step 4: Decontamination

Thoroughly decontaminate all surfaces and equipment that have come into contact with A-
77003 using an appropriate cleaning agent as determined by your laboratory's standard

operating procedures.

Dispose of all cleaning materials as hazardous waste.

Experimental Protocols: Mechanism of Action
A-77003 functions as an inhibitor of the HIV-1 protease, a critical enzyme in the viral life cycle.

The following diagram illustrates the general mechanism of action for HIV protease inhibitors.
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Mechanism of HIV Protease Inhibition by A-77003
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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